Cas no 2137618-57-4 (Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-
• CAS No: 2137618-57-4
• MF: C₉H₁₄Cl₂
• MW: 193.113461017609
• CID: 5287066
• Update Time: 2025-09-25

Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-

• Inchi： 1S/C9H14Cl2/c1-7-3-9(4-7,6-10)5-8(2)11/h7H,2-6H2,1H3
• InChI Key： SBFOFTRMMOBLFQ-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(Cl)=C)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-

Introduction to Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl- (CAS No. 2137618-57-4)

Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-, is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2137618-57-4, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in various synthetic pathways and biological studies. The molecular structure of this compound incorporates several functional groups that make it a versatile intermediate in organic synthesis, particularly in the development of more complex molecules.

The primary focus of this article is to delve into the characteristics of Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-, its synthesis, and its emerging applications in modern chemistry and pharmaceuticals. By examining the latest research findings, we aim to provide a comprehensive understanding of how this compound fits into the broader landscape of chemical innovation.

One of the most striking features of this compound is its dual functionality, which arises from the presence of both a chloromethyl group and a chloroallyl group. These functional groups not only contribute to the compound's reactivity but also open up numerous possibilities for further derivatization and application in drug discovery. The chloromethyl group, for instance, is known for its ability to participate in nucleophilic addition reactions, making it a valuable component in constructing more complex molecular architectures.

Similarly, the chloroallyl group introduces a double bond that can undergo various reactions such as addition, elimination, or rearrangement, depending on the reaction conditions. This flexibility is particularly useful in synthetic chemistry, where precise control over reaction pathways is essential. The combination of these two reactive sites in Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl- makes it an attractive candidate for use in multi-step synthetic sequences aimed at creating novel pharmacological agents.

In recent years, there has been growing interest in the development of new methodologies for constructing heterocyclic compounds, which are prevalent in many biologically active molecules. The structural motif present in Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl- aligns well with this trend, as it provides a scaffold that can be easily modified to incorporate various nitrogen-containing heterocycles. Such modifications are often crucial for enhancing the biological activity and selectivity of drug candidates.

The synthesis of this compound typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Common starting materials include cyclobutene derivatives that undergo functionalization reactions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve some of these transformations efficiently.

One area where this compound has shown promise is in the field of medicinal chemistry. Researchers have been exploring its potential as a building block for antiviral and anticancer agents. The ability to easily introduce additional functional groups allows for the creation of molecules that can interact with biological targets in specific ways. For example, modifications at the position adjacent to the chloromethyl group can lead to compounds with enhanced binding affinity to enzymes or receptors involved in disease pathways.

The role of computational chemistry has also been instrumental in understanding the reactivity and potential applications of Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-. Molecular modeling studies have provided insights into how this compound might behave under different reaction conditions and how it can be optimized for specific applications. These computational approaches complement traditional experimental methods by offering predictive power that can guide synthetic design.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(2-chloro-2-propen-1-yl)-3-methyl-, represented by CAS number 2137618-57-4, is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for chemists working on complex synthetic challenges. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical community.